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Compound of Interest

Compound Name: D-(+)-Cellotriose

Cat. No.: B15587152 Get Quote

For researchers and scientists in the fields of biotechnology, pharmaceuticals, and food

science, the proper handling and disposal of laboratory chemicals is paramount to ensuring a

safe and compliant work environment. D-(+)-Cellotriose, a natural oligosaccharide utilized in

various research applications, is generally not classified as a hazardous substance; however,

adherence to proper disposal protocols is still necessary.[1][2]

Immediate Safety and Handling
Before disposal, it is crucial to handle D-(+)-Cellotriose with care to minimize exposure and

environmental contamination. Standard laboratory safety practices should be followed,

including wearing personal protective equipment (PPE) such as gloves and safety glasses.[1]

In case of a spill, the material should be swept up into a suitable container for disposal,

avoiding the creation of dust.[3] It is also important to prevent the chemical from entering

drains.[1]

Disposal Procedures
While D-(+)-Cellotriose is not categorized as hazardous, it should not be disposed of as

common waste. The recommended disposal method involves consultation with local, state, and

federal regulations to ensure full compliance.[1] One suggested method is to dissolve or mix

the material with a combustible solvent and incinerate it in a chemical incinerator equipped with

an afterburner and scrubber.[1]
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For unused quantities, it is essential to store the material properly until disposal. D-(+)-
Cellotriose is hygroscopic and should be kept in a tightly sealed container, often in a freezer at

temperatures below -15°C, under an inert atmosphere such as nitrogen.[2][4]

Key Safety and Disposal Information
Parameter Information Source

Hazard Classification

Not classified as hazardous

under GHS and OSHA 29 CFR

1910.1200

[1][2]

Primary Disposal Route Chemical incineration [1]

Spill Cleanup

Sweep into a suitable

container for disposal, avoid

dust formation

[3]

Environmental Precautions Prevent entry into drains [1]

Storage Conditions

Store in a freezer (<-15°C),

tightly sealed, under an inert

atmosphere

[2][4]

Regulatory Compliance

Consult and observe all

federal, state, and local

regulations

[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of D-(+)-
Cellotriose.
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D-(+)-Cellotriose Disposal Protocol

Start: Have D-(+)-Cellotriose for Disposal

Is the material contaminated?

Consult Safety Data Sheet (SDS) and local regulations

Yes/No

Select appropriate disposal method

Option 1: Chemical Incineration
(Dissolve in combustible solvent)

Incineration is permissible

Option 2: Other approved chemical waste disposal

Other method required

Package and label waste container appropriately

Arrange for licensed chemical waste pickup

End: Disposal Complete

Click to download full resolution via product page

D-(+)-Cellotriose Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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